Cas no 63009-74-5 (TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE)
63009-74-5 structure
Product Name:TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE
CAS No:63009-74-5
MF:C10H9NO
MW:159.184562444687
CID:884362
PubChem ID:24848144
Update Time:2025-07-27
TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE Chemical and Physical Properties
Names and Identifiers
-
- TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE
- TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE,0.9
- (1S*,2R*)-2-phenylcyclopropylisocyanate
- trans-(2-isocyanatocyclopropyl)benzene
- trans-2-phenyl-cyclopropyl isocyanate
- trans-phenylcyclopropyl isocyanate
- AKOS015950679
- EINECS 252-320-7
- Benzene, (2-isocyanatocyclopropyl)-, trans-
- SCHEMBL660964
- [(1s,2r)-2-isocyanatocyclopropyl]benzene
- NSC-80668
- 35019-96-6
- trans-2-Phenylcyclopropyl isocyanate, 90%, remainder predominantly cis
- Trans-2-phenylcyclopropylisocyanate
- (+/-)((1S,2R)-2-isocyanatocyclopropyl)benzene
- MFCD00001273
- trans-2-phenyl-cyclopropyl-isocyanate
- DTXSID30188542
- (1)-trans-2-Phenylcyclopropyl isocyanate
- NSC80668
- ((1s,2r)-2-isocyanatocyclopropyl)benzene
- 63009-74-5
- (+/-) ((1S,2R)-2-isocyanatocyclopropyl)benzene
- CCG-40371
-
- MDL: MFCD00001273
- Inchi: 1S/C10H9NO/c12-7-11-10-6-9(10)8-4-2-1-3-5-8/h1-5,9-10H,6H2/t9-,10+/m0/s1
- InChI Key: DYUXVJAFBUZREW-VHSXEESVSA-N
- SMILES: O=C=N[C@@H]1C[C@H]1C1C=CC=CC=1
Computed Properties
- Exact Mass: 159.06800
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.074 g/mL at 25 °C(lit.)
- Boiling Point: 75-76 °C/0.5 mmHg(lit.)
- Flash Point: Fahrenheit: 224.6 ° f
Celsius: 107 ° c - Refractive Index: n20/D 1.546(lit.)
- PSA: 29.43000
- LogP: 1.87830
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302 + H312 + H332-H315-H319-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:UN 2206 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 23-26-28-37/39
-
Hazardous Material Identification:
- HazardClass:6.1(b)
- PackingGroup:III
- Packing Group:III
- Hazard Level:6.1(b)
- Safety Term:6.1(b)
- Packing Group:III
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE Customs Data
- HS CODE:2929109000
- Customs Data:
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P400143-10mg |
trans-2-Phenylcyclopropyl Isocyanate |
63009-74-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P400143-50mg |
trans-2-Phenylcyclopropyl Isocyanate |
63009-74-5 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P400143-100mg |
trans-2-Phenylcyclopropyl Isocyanate |
63009-74-5 | 100mg |
$ 80.00 | 2022-06-03 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 134317-5G |
TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE |
63009-74-5 | 5g |
¥2650.87 | 2023-12-10 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02964-5g |
TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE |
63009-74-5 | 90% | 5g |
¥3768.0 | 2024-07-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-258269-5 g |
trans-2-Phenylcyclopropyl isocyanate, |
63009-74-5 | 5g |
¥1,406.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-258269-5g |
trans-2-Phenylcyclopropyl isocyanate, |
63009-74-5 | 5g |
¥1406.00 | 2023-09-05 | ||
| Ambeed | A165455-5g |
trans-2-Phenylcyclopropylisocyanate |
63009-74-5 | 95% | 5g |
$400.0 | 2025-04-18 |
TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
63009-74-5 (TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE) Related Products
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